Cas no 2639451-35-5 (Tert-butyl 4-amino-6-cyclopropylpyrimidine-2-carboxylate)

• Product Name: Tert-butyl 4-amino-6-cyclopropylpyrimidine-2-carboxylate
• CAS No: 2639451-35-5
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5665341
• PubChem ID: 165901151
• Update Time: 2025-06-14

Tert-butyl 4-amino-6-cyclopropylpyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-6-cyclopropylpyrimidine-2-carboxylate
• 2639451-35-5
• EN300-27724503
• Tert-butyl 4-amino-6-cyclopropylpyrimidine-2-carboxylate

• Inchi： 1S/C12H17N3O2/c1-12(2,3)17-11(16)10-14-8(7-4-5-7)6-9(13)15-10/h6-7H,4-5H2,1-3H3,(H2,13,14,15)
• InChI Key： LQXXIEBWPCONRF-UHFFFAOYSA-N
• SMILES： O(C(C1=NC(=CC(C2CC2)=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.1Ų

Additional information on Tert-butyl 4-amino-6-cyclopropylpyrimidine-2-carboxylate

Research Brief on Tert-butyl 4-amino-6-cyclopropylpyrimidine-2-carboxylate (CAS: 2639451-35-5)

In recent years, the compound Tert-butyl 4-amino-6-cyclopropylpyrimidine-2-carboxylate (CAS: 2639451-35-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has emerged as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The unique structural features of this compound, including the cyclopropyl and tert-butyl ester groups, contribute to its versatility in medicinal chemistry applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of Tert-butyl 4-amino-6-cyclopropylpyrimidine-2-carboxylate in the development of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that this compound serves as an excellent building block for the construction of potent and selective BTK inhibitors, which are crucial for treating B-cell malignancies and autoimmune diseases. The study reported a remarkable improvement in both potency and pharmacokinetic properties when this intermediate was incorporated into the inhibitor scaffold.

Further investigations into the compound's applications have revealed its potential in other therapeutic areas. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its use in developing selective JAK3 inhibitors for inflammatory disorders. The researchers noted that the cyclopropyl moiety at the 6-position of the pyrimidine ring significantly enhanced target selectivity while maintaining favorable drug-like properties. These findings underscore the compound's importance in modern drug discovery pipelines.

From a synthetic chemistry perspective, several recent publications have focused on optimizing the production process for Tert-butyl 4-amino-6-cyclopropylpyrimidine-2-carboxylate. A notable advancement came from a 2023 Organic Process Research & Development paper, which described a scalable, cost-effective synthetic route with improved yield and purity. The new methodology addresses previous challenges in the cyclopropylation step and offers better control over regioselectivity, making the compound more accessible for large-scale pharmaceutical applications.

Analytical characterization of this compound has also seen progress. Recent work published in the Journal of Pharmaceutical and Biomedical Analysis (2024) presented a comprehensive HPLC-MS method for the quantification and impurity profiling of Tert-butyl 4-amino-6-cyclopropylpyrimidine-2-carboxylate. This development is particularly valuable for quality control in pharmaceutical manufacturing, ensuring batch-to-batch consistency of this critical intermediate.

Looking forward, the scientific community anticipates continued exploration of this compound's potential. Current research directions include its application in PROTAC (proteolysis targeting chimera) development and as a precursor for radiopharmaceuticals. The compound's structural flexibility and demonstrated biological relevance position it as a valuable asset in the ongoing quest for innovative therapeutic solutions in chemical biology and medicine.